![molecular formula C13H11Cl2N3O3 B2767400 N-[2-cyano-3-(2,4-dichloroanilino)-1-oxoprop-2-enyl]carbamic acid ethyl ester CAS No. 321432-13-7](/img/structure/B2767400.png)
N-[2-cyano-3-(2,4-dichloroanilino)-1-oxoprop-2-enyl]carbamic acid ethyl ester
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Description
N-[2-cyano-3-(2,4-dichloroanilino)-1-oxoprop-2-enyl]carbamic acid ethyl ester (EDCE) is a compound that has been studied for its potential applications in scientific research. It is a synthetic compound that has been used as a versatile tool for various biological studies. EDCE has a wide range of applications in biochemical and physiological research, such as in the study of enzyme catalysis, drug metabolism, and protein-protein interactions.
Scientific Research Applications
Synthesis and Biological Activity
N-[2-cyano-3-(2,4-dichloroanilino)-1-oxoprop-2-enyl]carbamic acid ethyl ester is involved in the synthesis of various compounds with potential biological activities. For instance, its structural analogues have been synthesized and tested for cardiotonic activity, revealing certain compounds with appreciable positive inotropic activity (Mosti et al., 1992). Similarly, antimicrobial activities have been observed in pyridines, oxazines, and thiazoles derived from related compounds, showcasing their potential as drug candidates (Mohamed et al., 2008).
Chemical Synthesis Enhancements
The compound and its derivatives have been explored to enhance chemical synthesis techniques. For example, OxymaPure, a derivative, has demonstrated superiority in synthesizing α-ketoamide derivatives, improving purity and yield in the process (El‐Faham et al., 2013). This highlights the compound's role in facilitating efficient synthesis processes in organic chemistry.
Application in Pheromone Synthesis
The transformation of carboxylic acid esters, including those structurally related to this compound, into allyl halides has practical applications in the synthesis of pheromones, such as those for the Ips typographus spark beetle, indicating its utility in developing pest control strategies (Matyushenkov & Kulinkovich, 2006).
Environmental Impact Studies
Research has also delved into the environmental impact of related compounds, such as examining the chronic response of cyanobacteria to chlorophenoxy herbicides, a class to which some derivatives of this compound may belong. These studies assess the ecological consequences of using such chemicals, providing critical data for environmental safety assessments (Kumar et al., 2010).
Properties
IUPAC Name |
ethyl N-[2-cyano-3-(2,4-dichloroanilino)prop-2-enoyl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2N3O3/c1-2-21-13(20)18-12(19)8(6-16)7-17-11-4-3-9(14)5-10(11)15/h3-5,7,17H,2H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQYTXOBCVAEPIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC(=O)C(=CNC1=C(C=C(C=C1)Cl)Cl)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301127741 |
Source
|
Record name | Carbamic acid, [2-cyano-3-[(2,4-dichlorophenyl)amino]-1-oxo-2-propenyl]-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301127741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
321432-13-7 |
Source
|
Record name | Carbamic acid, [2-cyano-3-[(2,4-dichlorophenyl)amino]-1-oxo-2-propenyl]-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=321432-13-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, [2-cyano-3-[(2,4-dichlorophenyl)amino]-1-oxo-2-propenyl]-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301127741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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